![molecular formula C15H11N3OS2 B2643718 N-(3-cyano-4,5-dimethylthiophen-2-yl)benzo[d]thiazole-2-carboxamide CAS No. 896301-93-2](/img/structure/B2643718.png)
N-(3-cyano-4,5-dimethylthiophen-2-yl)benzo[d]thiazole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of “N-(3-cyano-4,5-dimethylthiophen-2-yl)benzo[d]thiazole-2-carboxamide” includes a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom . The compound also contains a benzo[d]thiazole group and a carboxamide group.Physical And Chemical Properties Analysis
“this compound” is a powder at room temperature . Unfortunately, I could not find more specific physical and chemical properties of this compound.Scientific Research Applications
Antibacterial and Anticancer Applications
Antibacterial Activity : Novel analogs designed and synthesized for antibacterial applications have shown promising activity, especially against bacteria like Staphylococcus aureus and Bacillus subtilis. These compounds exhibit antibacterial activity at non-cytotoxic concentrations to mammalian cells, suggesting a selective mechanism of action against microbial targets without harming host cells (Palkar et al., 2017).
Anticancer Activity : Some benzothiazole derivatives have been evaluated for their anticancer activities against various cancer cell lines, indicating potential as antitumor agents. Compounds have demonstrated significant antiproliferative activity, highlighting the structural versatility and therapeutic potential of benzothiazole and thiophene compounds in oncology (Osmaniye et al., 2018).
Synthetic Chemistry and Molecular Design
Synthetic Routes : Research has been conducted on developing scalable synthetic routes for benzothiazole derivatives with potential applications in drug development. These studies not only improve the efficiency of producing these compounds but also contribute to the understanding of their chemical properties and potential for modification (Scott et al., 2006).
Novel Derivatives for Drug Design : The design and synthesis of new benzothiazole derivatives, incorporating various functional groups and pharmacophores, have been explored for their biological activities, including anticancer effects. These studies aim to identify novel therapeutic agents with improved efficacy and selectivity (Tiwari et al., 2017).
Structural and Mechanistic Studies : Structural analysis and mechanistic studies of benzothiazole derivatives provide insights into their interactions with biological targets, such as DNA, enzymes, and cellular receptors. These investigations help in elucidating the modes of action of these compounds and refining their designs for specific therapeutic applications (Rye et al., 1992).
Future Directions
The future directions of “N-(3-cyano-4,5-dimethylthiophen-2-yl)benzo[d]thiazole-2-carboxamide” could involve further structure optimization and in-depth studies as a possible inhibitor . The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
properties
IUPAC Name |
N-(3-cyano-4,5-dimethylthiophen-2-yl)-1,3-benzothiazole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11N3OS2/c1-8-9(2)20-14(10(8)7-16)18-13(19)15-17-11-5-3-4-6-12(11)21-15/h3-6H,1-2H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GIISRFWPHPLTAC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=C1C#N)NC(=O)C2=NC3=CC=CC=C3S2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
313.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.